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For Researchers, Scientists, and Drug Development Professionals

Abstract
Nicotinoylcholine iodide, a synthetic choline ester, has been a subject of scientific inquiry for

its potential pharmacological activities. This document provides an in-depth technical overview

of the discovery, synthesis, and historical context of Nicotinoylcholine iodide. It is intended to

serve as a comprehensive resource for researchers, scientists, and drug development

professionals, offering detailed experimental protocols, a summary of its chemical properties,

and a historical perspective on its development. While the initial synthesis of this compound is

documented in the mid-20th century, a comprehensive public record of its pharmacological

profile and the specific circumstances of its discovery remain areas for further investigation.

Introduction
Nicotinoylcholine iodide, also known as O-nicotinoylcholine iodide, is a quaternary

ammonium compound and an ester of nicotinic acid (a form of vitamin B3) and choline. Its

structure suggests potential interactions with cholinergic systems, which are integral to

numerous physiological processes. This whitepaper delves into the known history and

synthesis of this compound, providing a foundational understanding for further research and

development.

Chemical Properties
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A summary of the key chemical properties of Nicotinoylcholine iodide is presented in Table 1.

This data is crucial for its handling, formulation, and analysis in a research setting.

Property Value

IUPAC Name
N,N,N-Trimethyl-2-(nicotinoyloxy)ethanaminium

iodide

Molecular Formula C₁₁H₁₇IN₂O₂

Molecular Weight 336.17 g/mol

CAS Number 5099-52-5

Appearance White to off-white crystalline solid

Melting Point 199-200 °C

History of Discovery
The documented history of Nicotinoylcholine iodide primarily resides in the patent literature

of the 1960s. A key document is the United States Patent 3,337,569, filed on November 25,

1964, and granted on August 22, 1967. The invention is attributed to Karl Heinz Hauptmann.

While this patent provides the earliest known public record of its synthesis, the specific date of

the initial discovery and the research institution where this occurred are not detailed in the

available public records. Further research into the scientific publications of K. H. Hauptmann

and his colleagues from that era may provide more insight into the initial scientific context and

the driving hypotheses behind the synthesis of this molecule.

Experimental Protocols: Synthesis of
Nicotinoylcholine Iodide
The synthesis of O-nicotinoylcholine iodide has been described through two primary

methods in the patent literature. These protocols are detailed below for reproducibility in a

laboratory setting.

Method 1: Reaction of Nicotinic acid-N,N-dimethylamino
ethyl ester with Methyl Iodide
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This method involves the quaternization of the tertiary amine of nicotinic acid-N,N-

dimethylamino ethyl ester using methyl iodide.

Experimental Workflow:

Reaction

Purification

Dissolve nicotinic acid-N,N-dimethylamino
ethyl ester in ethyl ether

Carefully add an equivalent amount
of methyl iodide

Allow O-nicotinoylcholine iodide to
crystallize over ~2 hours

Separate crystals by filtration

Recrystallize three times from ethanol

Obtain O-nicotinoylcholine iodide
(m.p. 199-200 °C)

Click to download full resolution via product page

Fig. 1: Synthesis of Nicotinoylcholine Iodide via Quaternization.

Detailed Protocol:
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Dissolve nicotinic acid-N,N-dimethylamino ethyl ester in ethyl ether.

To this solution, carefully add an equivalent amount of methyl iodide.

Allow the reaction mixture to stand for approximately 2 hours, during which time O-

nicotinoylcholine iodide will crystallize.

Separate the resulting crystals from the liquid by filtration.

Purify the crude product by recrystallizing it three times from ethanol.

The final product is O-nicotinoylcholine iodide with a melting point of 199-200 °C.

Method 2: Reaction of beta-Iodo-ethylester of nicotinic
acid with Trimethylamine
This alternative synthesis route involves the reaction of an iodo-ethyl ester of nicotinic acid with

trimethylamine.

Experimental Workflow:
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Reaction

Isolation

React beta-iodo-ethylester of nicotinic acid
with trimethylamine in a suitable solvent

Precipitation of solid O-nicotinoylcholine iodide

Separate the precipitated
O-nicotinoylcholine iodide

Isolated O-nicotinoylcholine iodide

Click to download full resolution via product page

Fig. 2: Alternative Synthesis of Nicotinoylcholine Iodide.

Detailed Protocol:

In a suitable solvent, react the beta-iodo-ethylester of nicotinic acid with trimethylamine.

This reaction will lead to the precipitation of solid O-nicotinoylcholine iodide.

Separate the precipitated product from the reaction mixture to obtain O-nicotinoylcholine
iodide.

Pharmacological Profile: An Area for Further
Investigation
A comprehensive search of publicly available scientific literature and databases did not yield

specific quantitative data on the pharmacological activity of Nicotinoylcholine iodide. While its
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structural similarity to acetylcholine and other choline esters suggests potential activity at

nicotinic and/or muscarinic acetylcholine receptors, detailed studies quantifying its binding

affinities, potency (e.g., EC₅₀ or IC₅₀ values), and efficacy at these receptors are not readily

available.

The signaling pathways for acetylcholine, which Nicotinoylcholine iodide might modulate, are

well-established. Below is a generalized diagram of nicotinic acetylcholine receptor signaling.

Extracellular

Cell Membrane

Intracellular

Acetylcholine (or agonist
e.g., Nicotinoylcholine iodide)

Nicotinic Acetylcholine Receptor
(Ligand-gated ion channel)

Na+ and Ca2+ Influx

Membrane Depolarization

Cellular Response
(e.g., muscle contraction, neurotransmitter release)

Click to download full resolution via product page

Fig. 3: Generalized Nicotinic Acetylcholine Receptor Signaling Pathway.

Further research is required to determine if and how Nicotinoylcholine iodide interacts with

this and other cholinergic signaling pathways.
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Conclusion and Future Directions
Nicotinoylcholine iodide is a synthetic choline ester with a documented method of synthesis

from the 1960s. While its chemical properties are known, its pharmacological profile and the

detailed history of its discovery remain largely undocumented in the public domain. This

technical guide provides a consolidation of the available information, highlighting the need for

further research to elucidate the biological activity of this compound. Future studies should

focus on:

Pharmacological Characterization: Comprehensive in vitro and in vivo studies to determine

the receptor binding profile, functional activity, and potential therapeutic applications of

Nicotinoylcholine iodide.

Historical Research: A deeper dive into the scientific literature and archives from the 1960s

and 1970s, particularly the work of K. H. Hauptmann and associated institutions, to uncover

the original context of its discovery.

The information presented herein serves as a foundational resource for the scientific

community to build upon, fostering a renewed interest in the potential of Nicotinoylcholine
iodide.

To cite this document: BenchChem. [Unveiling Nicotinoylcholine Iodide: A Technical Guide to
its Discovery and History]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15489579#discovery-and-history-of-
nicotinoylcholine-iodide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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